Cas no 1075220-87-9 (methyl 1-(prop-2-yn-1-yl)piperidine-2-carboxylate)

• Product Name: methyl 1-(prop-2-yn-1-yl)piperidine-2-carboxylate
• CAS No: 1075220-87-9
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 4570394
• Update Time: 2025-06-08

methyl 1-(prop-2-yn-1-yl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(prop-2-yn-1-yl)piperidine-2-carboxylate
• 2-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, methyl ester

• Inchi： 1S/C10H15NO2/c1-3-7-11-8-5-4-6-9(11)10(12)13-2/h1,9H,4-8H2,2H3
• InChI Key： KOSWKTCGACCJCX-UHFFFAOYSA-N
• SMILES： N1(CC#C)CCCCC1C(OC)=O

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 233.3±35.0 °C at 760 mmHg
• Flash Point: 84.4±16.8 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

methyl 1-(prop-2-yn-1-yl)piperidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on methyl 1-(prop-2-yn-1-yl)piperidine-2-carboxylate

Exploring the Properties and Applications of Methyl 1-(prop-2-yn-1-yl)piperidine-2-carboxylate (CAS No. 1075220-87-9)

Methyl 1-(prop-2-yn-1-yl)piperidine-2-carboxylate (CAS No. 1075220-87-9) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique molecular structure, combining a piperidine ring with a propynyl group and a methyl carboxylate moiety. Its CAS number 1075220-87-9 serves as a critical identifier for researchers and manufacturers seeking high-purity intermediates for synthetic applications.

The growing interest in piperidine-based compounds like methyl 1-(prop-2-yn-1-yl)piperidine-2-carboxylate stems from their potential in drug discovery and material science. Recent studies highlight its role as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. The compound's alkyne functionality allows for click chemistry applications, making it valuable for bioconjugation and polymer synthesis – topics frequently searched in academic and industrial chemistry circles.

From a synthetic chemistry perspective, CAS 1075220-87-9 offers several advantages. The methyl ester group provides excellent solubility in organic solvents, while the piperidine nitrogen can participate in various nucleophilic reactions. These properties make it particularly useful for creating molecular libraries in medicinal chemistry – a hot topic in pharmaceutical research as companies seek to accelerate drug discovery processes through combinatorial chemistry approaches.

The compound's stability profile has been another area of research focus. Unlike some reactive intermediates, methyl 1-(prop-2-yn-1-yl)piperidine-2-carboxylate demonstrates good shelf stability under proper storage conditions, making it practical for laboratory and industrial use. This characteristic, combined with its moderate molecular weight (209.25 g/mol), contributes to its growing popularity as a versatile synthetic intermediate in organic chemistry applications.

Recent patent literature reveals innovative applications of CAS 1075220-87-9 in developing novel therapeutic agents. The compound's structure allows for diverse modifications, enabling researchers to create targeted molecules with potential activity against various biological targets. This aligns with current trends in personalized medicine and structure-activity relationship (SAR) studies – topics generating significant interest in both academic and pharmaceutical industry research.

Quality control aspects of methyl 1-(prop-2-yn-1-yl)piperidine-2-carboxylate production have also become increasingly important. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure high purity standards, addressing the pharmaceutical industry's stringent requirements for chemical intermediates. These quality considerations frequently appear in search queries from procurement specialists and research chemists.

The environmental profile of piperidine derivatives like CAS 1075220-87-9 has also come under scrutiny as sustainability becomes a key concern in chemical manufacturing. Recent studies have examined green chemistry approaches to synthesizing such compounds, including catalytic methods and solvent reduction strategies – topics that resonate with the current emphasis on eco-friendly chemical production.

Looking forward, the applications of methyl 1-(prop-2-yn-1-yl)piperidine-2-carboxylate are expected to expand further. Its combination of structural features makes it particularly valuable for developing new materials with specialized properties, including functional polymers and advanced coatings. These potential applications align with growing industrial interest in high-performance specialty chemicals.

For researchers working with CAS 1075220-87-9, proper handling and storage remain essential considerations. While not classified as hazardous under standard conditions, appropriate laboratory safety protocols should always be followed when handling any chemical compound. This includes using proper personal protective equipment and working in well-ventilated areas – standard practices that maintain research safety without compromising productivity.

The commercial availability of methyl 1-(prop-2-yn-1-yl)piperidine-2-carboxylate has improved significantly in recent years, with multiple suppliers now offering this compound in various quantities. This increased accessibility supports its growing use across different research areas, from academic investigations to industrial-scale applications. Procurement specialists often search for information about reliable suppliers and bulk pricing options for this chemical intermediate.

In conclusion, methyl 1-(prop-2-yn-1-yl)piperidine-2-carboxylate (CAS No. 1075220-87-9) represents an important compound in modern chemical research. Its unique molecular architecture, combined with versatile chemical reactivity, positions it as a valuable tool for scientists working in diverse fields. As research continues to uncover new applications for this piperidine derivative, its role in advancing both pharmaceutical and materials science is likely to grow significantly in the coming years.